Cas no 6937-16-2 (Ethyl 4-aminobutyrate hydrochloride)

• Product Name: Ethyl 4-aminobutyrate hydrochloride
• CAS No: 6937-16-2
• MF: C₆H₁₄ClNO₂
• MW: 167.633861064911
• MDL: MFCD00012915
• CID: 47090
• PubChem ID: 24864335
• Update Time: 2025-06-28

Ethyl 4-aminobutyrate hydrochloride Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-aminobutanoate hydrochloride
• 4-aminobutyrate ethyl hydrochloride
• 4-Aminobutyric acid ethyl ester hydrochloride
• Ethyl4-aminobutyratehydrochloride,(4-Aminobutyricacidethylesterhydrochloride)
• Ethyl 4-Aminobutyrate Hydrochloride
• H-GABA-OEt·HCl
• Ethyl 4-Aminobutyrate HCl
• Butanoic acid, 4-amino-, ethyl ester, hydrochloride
• 4-aminobutanoic acid ethyl ester hydrochloride
• ethyl 4-aminobutanoate, chloride
• NSC40245
• H-GABA-OEt.HCl
• ethyl 4-aminobutanoate HCl
• WLN: Z3VO2 &GH
• KSC495A5R
• AMOT0204
• ethyl-4-aminobutyrate hydrochloride
• Ethyl ?-aminobutyrate
• MFCD00012915
• A836457
• Butanoic acid, ethyl ester, hydrochloride
• ethyl 4-amino-butyrate hydrochloride
• ethyl 4-aminobutanoate;hydrochloride
• Ethyl 4-aminobutyrate hydrochloride, 98%
• Ethyl 4-aminobutanoate--hydrogen chloride (1/1)
• E0924
• Ethyl ?-aminobutyrate hydrochloride
• EN300-20544
• SY015028
• Ethyl .gamma.-aminobutyrate hydrochloride
• Ethyl4-aminobutyratehydrochloride
• H-GABA-OEt inverted exclamation mark currencyHCl
• 4-aminobutanoic acid, ethyl ester, hydrochloride
• CXVQSUBJMYZELD-UHFFFAOYSA-N
• AKOS007930360
• AM808169
• CHEMBL2004022
• 4-Amino-butyric acid ethyl ester HCl salt
• BP-10254
• NS00044317
• SCHEMBL572907
• ethyl 4-aminobutanoate-hydrochloride
• 6937-16-2
• 4-amino-butyric acid ethyl ester hydrochloride
• GS-6884
• DTXSID00989144
• gamma-Aminobutyric acid ethyl ester hydrochloride
• DF 503
• Ethyl.gamma.-aminobutyrate, hydrochloride
• Butyric acid, ethyl ester, hydrochloride
• CS-W010794
• FT-0625763
• Ethyl 4-aminobutyrate hydrochloride

• MDL： MFCD00012915
• Inchi： 1S/C6H13NO2.ClH/c1-2-9-6(8)4-3-5-7;/h2-5,7H2,1H3;1H
• InChI Key： CXVQSUBJMYZELD-UHFFFAOYSA-N
• SMILES： Cl.O(CC)C(CCCN)=O
• BRN： 3911780

Computed Properties

• Exact Mass: 167.07100
• Monoisotopic Mass: 167.071
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 83.1
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Not available
• Density: 0.973
• Melting Point: 89-91 °C (lit.)
• Boiling Point: 182.1 °C at 760 mmHg
• Flash Point: 54.5℃
• Refractive Index: 1.434
• PSA: 52.32000
• LogP: 1.79070
• Sensitiveness: Hygroscopic
• Solubility: Not available

Ethyl 4-aminobutyrate hydrochloride Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S37/39
• RTECS：ES6650000
• Hazardous Material Identification：
• Safety Term：S22;S24/25
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Ethyl 4-aminobutyrate hydrochloride

Comprehensive Overview of Ethyl 4-aminobutyrate hydrochloride (CAS No. 6937-16-2)

Ethyl 4-aminobutyrate hydrochloride (CAS No. 6937-16-2) is a chemically significant compound widely utilized in pharmaceutical research, organic synthesis, and biochemical applications. This ester derivative of gamma-aminobutyric acid (GABA) is recognized for its role as a versatile intermediate in the synthesis of bioactive molecules. The compound's molecular formula, C₆H₁₄ClNO₂, and its hydrochloride salt form enhance its stability and solubility, making it a preferred choice for laboratory and industrial applications.

In recent years, the demand for Ethyl 4-aminobutyrate HCl has surged due to its relevance in neuroscience and drug development. Researchers frequently explore its potential as a precursor for GABAergic agents, which are pivotal in addressing neurological disorders such as anxiety and epilepsy. The compound's CAS No. 6937-16-2 is often searched in academic databases, reflecting its importance in peer-reviewed studies. Additionally, its applications in peptide synthesis and prodrug design have garnered attention, aligning with the growing interest in targeted drug delivery systems.

From a structural perspective, Ethyl 4-aminobutyrate hydrochloride features an ethyl ester group attached to the GABA backbone, which facilitates its penetration across biological membranes. This property is critical for its use in pharmacokinetic studies and bioavailability enhancement. The hydrochloride salt further improves its crystallinity, simplifying purification processes. These attributes make it a staple in medicinal chemistry labs, where precision and reproducibility are paramount.

The compound's synthesis typically involves the esterification of 4-aminobutyric acid followed by hydrochloric acid treatment. This straightforward protocol has been optimized for high yields, as documented in journals like Organic Process Research & Development. Notably, Ethyl 4-aminobutyrate HCl is also referenced in patents related to neuroprotective agents, underscoring its commercial viability. Its compatibility with green chemistry principles—such as solvent-free reactions—further elevates its appeal in sustainable research initiatives.

Beyond pharmaceuticals, CAS No. 6937-16-2 finds niche applications in flavor and fragrance industries. Its mild, slightly sweet odor profile makes it a candidate for food-grade additives, though rigorous safety assessments are mandatory. This dual utility in life sciences and industrial chemistry positions it as a compound of interdisciplinary interest.

For researchers sourcing Ethyl 4-aminobutyrate hydrochloride, quality benchmarks like HPLC purity (>98%) and low heavy-metal content are critical. Suppliers often provide technical data sheets highlighting these parameters, along with storage recommendations (e.g., desiccated, 2–8°C). Such details are frequently queried in search engines, emphasizing the need for transparent product documentation.

In summary, Ethyl 4-aminobutyrate hydrochloride (CAS No. 6937-16-2) bridges fundamental and applied sciences with its multifaceted roles. Its alignment with trends in neurological research, green synthesis, and industrial applications ensures its continued relevance. As scientific inquiries evolve, this compound will likely remain a cornerstone in innovative chemical solutions.